3-Methyl-3-{2-[(4-methylphenyl)amino]-1,3-thiazol-4-yl}-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione

• Molecular Formula: C24H30N2O5S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 3-methyl-3-[2-(4-methylanilino)-1,3-thiazol-4-yl]-8-(pentoxymethyl)-2,7-dioxaspiro[4.4]nonane-1,6-dione
• InChI: InChI=1S/C24H30N2O5S/c1-4-5-6-11-29-13-18-12-24(20(27)30-18)15-23(3,31-21(24)28)19-14-32-22(26-19)25-17-9-7-16(2)8-10-17/h7-10,14,18H,4-6,11-13,15H2,1-3H3,(H,25,26)
• InChI Key: LFDQBRJOFXDDPK-UHFFFAOYSA-N
• SMILES: CCCCCOCC1CC2(CC(OC2=O)(C)C3=CSC(=N3)NC4=CC=C(C=C4)C)C(=O)O1

Description

3-Methyl-3-{2-[(4-methylphenyl)amino]-1,3-thiazol-4-yl}-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MT-2 and is an analog of melanotan-II, a peptide that has been studied for its ability to stimulate melanogenesis and produce a tanning effect in the skin. MT-2 has been found to have a range of potential therapeutic applications, including as a treatment for skin disorders, obesity, and sexual dysfunction.

Mechanism of Action

MT-2 is thought to work by stimulating the melanocortin-4 receptor (MC4R), which is involved in the regulation of food intake and energy expenditure. Activation of this receptor has been shown to reduce food intake and produce weight loss in animal models. MT-2 has also been shown to have an effect on the hypothalamic-pituitary-gonadal axis, which may be responsible for its potential use in the treatment of sexual dysfunction.
Biochemical and Physiological Effects:
MT-2 has been shown to have a range of biochemical and physiological effects, including the stimulation of melanogenesis and the reduction of food intake. In animal models, MT-2 has also been shown to produce weight loss, improve glucose tolerance, and reduce insulin resistance.

Advantages and Limitations for Lab Experiments

One advantage of MT-2 for lab experiments is its ability to produce a tanning effect in the skin, which can be used to study the effects of UV radiation on the skin. However, there are also limitations to the use of MT-2 in lab experiments, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several potential future directions for research on MT-2. One area of research could focus on the compound's potential use as a treatment for skin disorders, including vitiligo. Another area of research could focus on the use of MT-2 as an anti-obesity drug, with further studies needed to determine its safety and efficacy in humans. Additionally, further research could be conducted to better understand the mechanism of action of MT-2 and its effects on the hypothalamic-pituitary-gonadal axis.

Synthesis Methods

The synthesis of MT-2 involves several steps, including the reaction of 4-methylthiazole-5-carboxylic acid with piperidine and 4-methylphenylamine to form the intermediate 2-[(4-methylphenyl)amino]-1,3-thiazol-4-yl]piperidine. This intermediate is then reacted with 3-methyl-2,7-dioxaspiro[4.4]nonane-1,6-dione and pentyloxymethyl chloride to form the final product, MT-2.

Scientific Research Applications

MT-2 has been extensively studied in scientific research for its potential therapeutic applications. One area of research has focused on the compound's ability to stimulate melanogenesis and produce a tanning effect in the skin. This research has shown that MT-2 can produce a significant increase in skin pigmentation, which may have potential applications in the treatment of skin disorders such as vitiligo.
Another area of research has focused on the potential use of MT-2 as a treatment for obesity. Studies have shown that MT-2 can reduce food intake and produce weight loss in animal models, suggesting that it may have potential as an anti-obesity drug.